Cas no 2171920-65-1 (2,2,3-trifluoro-3-(2-methylcyclohexyl)propanoic acid)

• Product Name: 2,2,3-trifluoro-3-(2-methylcyclohexyl)propanoic acid
• CAS No: 2171920-65-1
• MF: C₁₀H₁₅F₃O₂
• MW: 224.220113992691
• CID: 6518577
• PubChem ID: 165762363
• Update Time: 2025-08-05

2,2,3-trifluoro-3-(2-methylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,3-trifluoro-3-(2-methylcyclohexyl)propanoic acid
• EN300-1629418
• 2171920-65-1

• Inchi： 1S/C10H15F3O2/c1-6-4-2-3-5-7(6)8(11)10(12,13)9(14)15/h6-8H,2-5H2,1H3,(H,14,15)
• InChI Key： IWBSHUORTFNYCC-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(F)F)C1CCCCC1C

Computed Properties

• Exact Mass: 224.10241420g/mol
• Monoisotopic Mass: 224.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2,3-trifluoro-3-(2-methylcyclohexyl)propanoic acid

2,2,3-Trifluoro-3-(2-Methylcyclohexyl)Propanoic Acid: A Comprehensive Overview

2,2,3-Trifluoro-3-(2-methylcyclohexyl)propanoic acid (CAS No. 2171920-65-1) is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of fluorinated carboxylic acids, which have gained significant attention in recent years due to their versatile functionalities and enhanced stability compared to their non-fluorinated counterparts. The structure of 2,2,3-trifluoro-3-(2-methylcyclohexyl)propanoic acid is characterized by a cyclohexane ring substituted with a methyl group at the 2-position and a trifluoromethyl-substituted propanoic acid moiety at the 3-position. This combination of structural features imparts distinctive electronic and steric properties to the molecule.

Recent studies have highlighted the potential of fluorinated carboxylic acids in drug discovery and development. The presence of multiple fluorine atoms in the structure of 2,2,3-trifluoro-3-(2-methylcyclohexyl)propanoic acid significantly enhances its lipophilicity and metabolic stability, making it an attractive candidate for designing bioactive molecules. Researchers have explored its role as a building block in synthesizing novel pharmaceutical agents targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

In addition to its pharmaceutical applications, 2,2,3-trifluoro-3-(2-methylcyclohexyl)propanoic acid has shown promise in materials science. Its unique combination of fluorine atoms and cyclohexane ring allows for the creation of advanced materials with tailored mechanical and thermal properties. For instance, recent advancements in polymer chemistry have demonstrated the use of this compound as a monomer in synthesizing high-performance polymers for applications in aerospace and electronics industries.

The synthesis of 2,2,3-trifluoro-3-(2-methylcyclohexyl)propanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the fluorination of intermediate compounds using electrophilic fluorination reagents and the subsequent coupling reactions to introduce the cyclohexane ring. The development of efficient synthetic routes has been a focus of recent research efforts to enhance scalability and reduce production costs.

From an environmental perspective, understanding the fate and behavior of fluorinated carboxylic acids like CAS No. 2171920-65-1 is crucial for assessing their potential impact on ecosystems. Studies have shown that these compounds exhibit varying degrees of persistence in different environmental media due to their strong carbon-fluorine bonds. However, ongoing research aims to develop biodegradation pathways and remediation strategies to mitigate any adverse effects on the environment.

In conclusion, CAS No. 2171920-65-1, or 2,2,3-trifluoro-3-(2-methylcyclohexyl)propanoic acid, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.